Cas no 1245807-90-2 (1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
• CAS No: 1245807-90-2
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• CID: 5074491
• PubChem ID: 51063680
• Update Time: 2023-08-25

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
• 1-ethyl-4-iodo-3,5-dimethylpyrazole
• 1-Ethyl-3,5-dimethyl-4-iodo-1H-pyrazole

• Inchi： 1S/C7H11IN2/c1-4-10-6(3)7(8)5(2)9-10/h4H2,1-3H3
• InChI Key： LCEVIOMNOSQCQS-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(CC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• XLogP3: 2
• Topological Polar Surface Area: 17.8